3-(Bromomethyl)-2-methyl-6-(trifluoromethyl)pyridine
Cat. No. B1526368
M. Wt: 254.05 g/mol
InChI Key: UBILXBRMQFSGML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[BrH:14].[CH3:1][c:2]1[n:3][c:4]([C:10]([F:11])([F:12])[F:13])[cH:5][cH:6][c:7]1[CH2:8][OH:9]>>[CH3:1][c:2]1[n:3][c:4]([C:10]([F:11])([F:12])[F:13])[cH:5][cH:6][c:7]1[CH2:8][Br:14]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1nc(C(F)(F)F)ccc1CO
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1nc(C(F)(F)F)ccc1CBr
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
